2-(tetrahydrofuran-2-ylmethyl)-3a,4,7,7a-tetrahydro-1H-spiro[2-aza-4,7-methanoisoindole-8,1'-cyclopropane]-1,3(2H)-dione

• IUPAC Name: 4-(oxolan-2-ylmethyl)spiro[4-azatricyclo[5.2.1.02,6]dec-8-ene-10,1'-cyclopropane]-3,5-dione
• InChI: InChI=1S/C16H19NO3/c18-14-12-10-3-4-11(16(10)5-6-16)13(12)15(19)17(14)8-9-2-1-7-20-9/h3-4,9-13H,1-2,5-8H2
• InChI Key: JQAZZMUXHXVHGG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C(=O)C3C4C=CC(C3C2=O)C45CC5
• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol

Description

2-(tetrahydrofuran-2-ylmethyl)-3a,4,7,7a-tetrahydro-1H-spiro[2-aza-4,7-methanoisoindole-8,1’-cyclopropane]-1,3(2H)-dione is a complex organic compound with a unique spiro structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(tetrahydrofuran-2-ylmethyl)-3a,4,7,7a-tetrahydro-1H-spiro[2-aza-4,7-methanoisoindole-8,1’-cyclopropane]-1,3(2H)-dione involves multiple steps. One common method includes the cyclization of a suitable precursor under acidic or basic conditions. The reaction typically requires a catalyst to facilitate the formation of the spiro structure. The reaction conditions, such as temperature and solvent, play a crucial role in determining the yield and purity of the final product .

Industrial Production Methods

Industrial production of this compound may involve continuous flow processes to ensure high yield and purity. The use of commercially available catalysts and optimized reaction conditions can make the process more efficient and scalable .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, often using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur, especially at the tetrahydrofuran ring, using reagents like sodium hydride or lithium diisopropylamide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Sodium hydride in an aprotic solvent like dimethyl sulfoxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone or an aldehyde, while reduction typically results in the formation of an alcohol.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique spiro structure makes it a valuable intermediate in organic synthesis .

Biology

In biological research, the compound can be used to study enzyme interactions and receptor binding due to its structural complexity .

Medicine

Its unique structure allows it to interact with various biological targets, making it a promising lead compound for drug development .

Industry

In the industrial sector, this compound can be used in the production of advanced materials, such as polymers and resins, due to its stability and reactivity .

Mechanism of Action

The mechanism of action of 2-(tetrahydrofuran-2-ylmethyl)-3a,4,7,7a-tetrahydro-1H-spiro[2-aza-4,7-methanoisoindole-8,1’-cyclopropane]-1,3(2H)-dione involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved may include signal transduction, gene expression, and metabolic regulation .

Comparison with Similar Compounds

Similar Compounds

• 2-methyltetrahydrofuran
• 2-(tetrahydrofuran-2-ylmethyl)aminoethanol
• 2,2,5,5-tetramethyltetrahydrofuran

Uniqueness

Compared to similar compounds, 2-(tetrahydrofuran-2-ylmethyl)-3a,4,7,7a-tetrahydro-1H-spiro[2-aza-4,7-methanoisoindole-8,1’-cyclopropane]-1,3(2H)-dione stands out due to its spiro structure, which imparts unique chemical and physical properties. This makes it particularly valuable in applications requiring high stability and reactivity .